![molecular formula C19H21F3N2O2S B248528 1-Tosyl-4-[2-(trifluoromethyl)benzyl]piperazine](/img/structure/B248528.png)
1-Tosyl-4-[2-(trifluoromethyl)benzyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Tosyl-4-[2-(trifluoromethyl)benzyl]piperazine, also known as TFP, is a compound that has gained attention in scientific research due to its potential therapeutic applications. TFP belongs to the family of piperazine derivatives, which have been extensively investigated for their pharmacological properties.
Mechanism of Action
The mechanism of action of 1-Tosyl-4-[2-(trifluoromethyl)benzyl]piperazine is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. This compound has been shown to increase the release of dopamine and serotonin in the prefrontal cortex, which may contribute to its anxiolytic and antidepressant effects. This compound has also been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This may contribute to its cytotoxic effects in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. In addition to its effects on neurotransmitter systems and topoisomerase II activity, this compound has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in neuronal survival and plasticity. This compound has also been shown to increase the expression of heat shock proteins, which are involved in cellular stress response.
Advantages and Limitations for Lab Experiments
One advantage of using 1-Tosyl-4-[2-(trifluoromethyl)benzyl]piperazine in lab experiments is its relatively simple synthesis method, which allows for large-scale production. This compound is also stable under standard laboratory conditions and can be easily purified by column chromatography. However, one limitation of using this compound is its potential toxicity, as it has been shown to induce liver damage in animal models at high doses. Therefore, caution should be taken when handling this compound in lab experiments.
Future Directions
There are several future directions for the investigation of 1-Tosyl-4-[2-(trifluoromethyl)benzyl]piperazine. In neuroscience, further studies are needed to elucidate the precise mechanism of action of this compound and to investigate its potential as a treatment for various neuropsychiatric disorders. In oncology, further studies are needed to investigate the cytotoxic effects of this compound in various cancer cell lines and to identify the molecular targets involved. In infectious diseases, further studies are needed to investigate the antiviral effects of this compound against other viruses and to identify the mechanism of action. Overall, this compound has the potential to be a valuable tool in scientific research and may have therapeutic applications in various fields.
Synthesis Methods
The synthesis of 1-Tosyl-4-[2-(trifluoromethyl)benzyl]piperazine involves the reaction of 1-tosylpiperazine with 2-(trifluoromethyl)benzyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide, and the product is obtained after purification by column chromatography. The yield of this compound is typically around 50-60%, and the purity can be confirmed by NMR spectroscopy.
Scientific Research Applications
1-Tosyl-4-[2-(trifluoromethyl)benzyl]piperazine has been investigated for its potential therapeutic applications in various fields such as neuroscience, oncology, and infectious diseases. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in animal models. It has also been investigated for its potential as a treatment for drug addiction, as it has been shown to reduce cocaine self-administration in rats. In oncology, this compound has been investigated for its potential as a chemotherapeutic agent, as it has been shown to induce apoptosis in cancer cells. In infectious diseases, this compound has been investigated for its potential as an antiviral agent, as it has been shown to inhibit the replication of hepatitis B virus.
properties
Molecular Formula |
C19H21F3N2O2S |
---|---|
Molecular Weight |
398.4 g/mol |
IUPAC Name |
1-(4-methylphenyl)sulfonyl-4-[[2-(trifluoromethyl)phenyl]methyl]piperazine |
InChI |
InChI=1S/C19H21F3N2O2S/c1-15-6-8-17(9-7-15)27(25,26)24-12-10-23(11-13-24)14-16-4-2-3-5-18(16)19(20,21)22/h2-9H,10-14H2,1H3 |
InChI Key |
FKIJVSAODMYYHV-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3C(F)(F)F |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.